Cas no 1523290-88-1 (3-Methyl-2-(2-methylpyridin-4-yl)butanoic acid)

• Product Name: 3-Methyl-2-(2-methylpyridin-4-yl)butanoic acid
• CAS No: 1523290-88-1
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 5714145
• PubChem ID: 82605074
• Update Time: 2023-10-17

3-Methyl-2-(2-methylpyridin-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-(2-methylpyridin-4-yl)butanoicacid
• 3-methyl-2-(2-methylpyridin-4-yl)butanoic acid
• 1523290-88-1
• EN300-1138423
• 4-Pyridineacetic acid, 2-methyl-α-(1-methylethyl)-
• 3-Methyl-2-(2-methylpyridin-4-yl)butanoic acid

• Inchi： 1S/C11H15NO2/c1-7(2)10(11(13)14)9-4-5-12-8(3)6-9/h4-7,10H,1-3H3,(H,13,14)
• InChI Key： NXXUPLOBPAZOCP-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CN=C(C)C=1)C(C)C)=O

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.091±0.06 g/cm3(Predicted)
• Boiling Point: 320.9±27.0 °C(Predicted)
• pka: 3.01±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines